N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

• IUPAC Name: 6-(2-methoxyethyl)-2-oxo-N-[3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl]-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxamide
• InChI: InChI=1S/C22H22N8O3/c1-33-10-9-28-17(11-16-19(28)27-18-6-2-3-8-29(18)21(16)32)20(31)23-7-4-5-15-12-24-22-25-14-26-30(22)13-15/h2-3,6,8,11-14H,4-5,7,9-10H2,1H3,(H,23,31)
• InChI Key: BCIWOWCPXOVNCW-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=CC2=C1N=C3C=CC=CN3C2=O)C(=O)NCCCC4=CN5C(=NC=N5)N=C4
• Molecular Formula: C22H22N8O3
• Molecular Weight: 446.5 g/mol

Description

N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C22H22N8O3 and its molecular weight is 446.471. The purity is usually 95%.
BenchChem offers high-quality N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)propyl)-1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Triazolopyrimidines and their derivatives are subject to extensive research due to their potential pharmacological activities. For instance, novel dihydropyrimidine compounds with chiral centers have been synthesized and characterized by X-ray crystallography, showcasing the structural diversity achievable within this class of compounds (Elliott et al., 1998). Similarly, new spiro derivatives of dihydro-1,2,3-triazolo[1,5-a]pyrimidine have been prepared through multicomponent reactions, with their structures confirmed by X-ray analysis, indicating the versatility of triazolopyrimidines as scaffolds for chemical synthesis (Gladkov et al., 2018).

Antimicrobial and Antifungal Activities

The antimicrobial and antifungal properties of triazolopyrimidine derivatives have been a focal point of research, exploring their potential as therapeutic agents. For example, chemistry and biological evaluation studies have synthesized novel series of triazolopyrimidine derivatives containing the isopropyl group, which were tested for their antibacterial and antifungal activity, highlighting the biomedical relevance of these compounds (Chauhan & Ram, 2019).

Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is often overexpressed in cancer cells. Inhibition of CDK2 can lead to cell cycle arrest, making it an appealing target for cancer treatment .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This interaction results in the disruption of the cell cycle, preventing the cancer cells from proliferating .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle regulation pathway. Specifically, it prevents the transition from the G1 phase to the S phase, thereby halting cell division . This can lead to apoptosis, or programmed cell death, in the cancer cells .

Result of Action

The compound’s action results in significant cytotoxic activities against various cancer cell lines . For instance, it has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC50 range (45–97 nM) and (6–99 nM), respectively .